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Introduction
Lincocin, the hydrochloride salt of Lincomycin, is a lincosamide antibiotic produced by the

actinomycete Streptomyces lincolnensis.[1] It functions by inhibiting protein synthesis in

susceptible bacteria, making it a valuable tool for various applications in microbiology,

molecular biology, and cell culture.[2] While its clinical use has been largely succeeded by its

semi-synthetic derivative, clindamycin, Lincocin remains a relevant selective agent in research

settings.[3] These application notes provide detailed protocols and data for the use of Lincocin
as a selective agent in bacterial, mammalian, and plant cell culture media.

Mechanism of Action and Resistance
Lincocin exerts its bacteriostatic or bactericidal effect by binding to the 50S subunit of the

bacterial ribosome.[4] This binding interferes with the peptidyl transferase center, preventing

the formation of peptide bonds and the elongation of the polypeptide chain, thereby halting

protein synthesis.[4]

Resistance to Lincocin in bacteria is primarily conferred by two mechanisms:
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Enzymatic Inactivation: The most common mechanism involves the expression of

lincosamide nucleotidyltransferase (LNU) enzymes, encoded by lnu genes such as lnu(A)

and lnu(D). These enzymes catalyze the transfer of a nucleotide monophosphate to

Lincocin, rendering it unable to bind to the ribosome.

Target Site Modification: Methylation of the 23S rRNA within the 50S ribosomal subunit,

mediated by erm genes, can also confer resistance to Lincocin. This modification often

results in cross-resistance to macrolides and streptogramins B (the MLSB phenotype).
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Mechanism of Lincocin action and resistance.
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Data Presentation: Lincocin Working
Concentrations
The optimal concentration of Lincocin for selection can vary depending on the cell type, the

specific resistance gene, and the culture conditions. The following table summarizes

recommended starting concentrations for various applications. It is always recommended to

perform a titration (kill curve) to determine the optimal concentration for your specific system.
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Application Organism/Cell Type
Recommended
Concentration
(µg/mL)

Notes

Bacterial Selection
Escherichia coli

(general use)
100 - 200

A general starting

range for initial

experiments. The MIC

for wild-type E. coli

BL21 has been

reported to be 200

µg/mL; therefore, a

concentration above

this is recommended

for effective selection.

[5]

Neisseria

gonorrhoeae
0.5

Used in a selective

medium containing

other antibiotics

(colistin, nystatin,

trimethoprim) for the

isolation of gonococci.

Mammalian Cell

Culture

General

Contamination Control
100

Used for the

prevention of Gram-

positive bacterial

contamination. It is

crucial to determine

the cytotoxicity for

your specific cell line.

Plant Tissue Culture Nicotiana species

(plastid selection)

Not specified in

search results

Lincocin is a potent

selective agent for

plastid transformants,

where resistant cells

appear green and

sensitive cells are

white. The specific

concentration is
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detailed in Moll et al.

(1990).

Experimental Protocols
Protocol 1: Preparation of Lincocin Stock Solution (50
mg/mL)
Materials:

Lincocin hydrochloride powder

Sterile, deionized water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes for aliquots

Procedure:

In a sterile conical tube, weigh out 500 mg of Lincocin hydrochloride powder to prepare a 10

mL stock solution.

Add 8 mL of sterile, deionized water to the tube.

Vortex until the powder is completely dissolved.

Adjust the final volume to 10 mL with sterile, deionized water.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile

conical tube.

Aliquot the sterile stock solution into smaller, single-use volumes in microcentrifuge tubes to

minimize freeze-thaw cycles.

Label the aliquots with the name, concentration, and date of preparation.
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Store the stock solution at -20°C for long-term storage.

Protocol 2: Preparation of Lincocin Selection Plates for
Bacteria (e.g., 150 µg/mL)
Materials:

Luria-Bertani (LB) agar

Autoclave

Sterile petri dishes

Water bath set to 50-55°C

Lincocin stock solution (50 mg/mL)

Procedure:

Prepare 1 liter of LB agar according to the manufacturer's instructions (e.g., 10 g tryptone, 5

g yeast extract, 10 g NaCl, and 15 g agar in 1 liter of deionized water).

Sterilize the LB agar by autoclaving at 121°C for 15-20 minutes.

Cool the autoclaved agar in a 50-55°C water bath. This is critical to prevent the degradation

of the antibiotic.

Once the agar has cooled, add 3 mL of the 50 mg/mL sterile Lincocin stock solution to

achieve a final concentration of 150 µg/mL.

Gently swirl the flask to ensure the antibiotic is evenly distributed.

Pour the agar into sterile petri dishes (approximately 20-25 mL per plate).

Allow the plates to solidify at room temperature.

Once solidified, invert the plates and store them at 4°C in a sealed bag. Use the plates within

1-2 weeks for optimal performance.
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Workflow for bacterial selection using Lincocin.

Protocol 3: Bacterial Selection Using Lincocin
Materials:

Competent bacterial cells (e.g., E. coli)
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Plasmid DNA with a Lincocin resistance gene

Lincocin selection plates

SOC or LB medium

Incubator at 37°C

Procedure:

Transform competent bacterial cells with the plasmid DNA using a standard heat shock or

electroporation protocol.

After transformation, add 250-1000 µL of pre-warmed SOC or LB medium (without antibiotic)

to the cells.

Incubate the cells at 37°C for 1 hour with gentle shaking (200-250 rpm) to allow for the

expression of the resistance gene.

Plate 50-200 µL of the cell suspension onto pre-warmed Lincocin selection plates.

Incubate the plates, inverted, at 37°C for 16-24 hours.

After incubation, well-isolated colonies should be visible. These colonies can be picked for

further analysis, such as colony PCR or plasmid miniprep.

Protocol 4: Lincocin for Contamination Control in
Mammalian Cell Culture
Materials:

Mammalian cell line of interest

Complete cell culture medium

Lincocin stock solution (e.g., 10 mg/mL in sterile water or PBS)

Incubator (37°C, 5% CO2)
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Procedure:

Thaw and culture your mammalian cells according to your standard protocol.

During routine media changes, supplement the complete cell culture medium with Lincocin
to a final concentration of 100 µg/mL. For example, add 10 µL of a 10 mg/mL stock solution

to every 1 mL of medium.

It is highly recommended to first perform a cytotoxicity assay to determine the optimal, non-

toxic concentration for your specific cell line.
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Workflow for determining optimal Lincocin concentration.
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Protocol 5: Lincocin as a Selective Agent in Plant Tissue
Culture (General Template)
Note: The optimal concentration of Lincocin for plastid selection in Nicotiana is described in

Moll et al. (1990) but could not be retrieved from the available search results. It is crucial to

consult this primary literature to determine the appropriate concentration for your experiments.

Materials:

Plant tissue culture medium (e.g., MS medium) supplemented with appropriate hormones for

callus induction and regeneration.

Lincocin stock solution

Sterile explants (e.g., leaf discs) from the plant to be transformed

Biolistic particle delivery system or Agrobacterium tumefaciens carrying the transformation

vector with the Lincocin resistance gene

Sterile petri dishes

Growth chamber with controlled light and temperature

Procedure:

Prepare the plant tissue culture medium and autoclave.

Cool the medium to 50-55°C and add the Lincocin stock solution to the final concentration

specified in Moll et al. (1990). Also, add any other required antibiotics for controlling bacterial

growth if using Agrobacterium-mediated transformation.

Pour the selective medium into sterile petri dishes.

Perform the genetic transformation of the plant explants using your chosen method.

Place the transformed explants onto the selective medium.
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Incubate the plates in a growth chamber under the appropriate conditions for your plant

species.

Subculture the explants onto fresh selective medium every 2-3 weeks.

Observe the explants for the development of green, resistant calli. Sensitive, non-

transformed cells will bleach and appear white.

Once green shoots regenerate, transfer them to a rooting medium, which may also contain

Lincocin to maintain selection pressure.

Acclimatize the rooted plantlets to soil conditions.

Conclusion
Lincocin is a versatile and effective selective agent for a range of applications in research. By

understanding its mechanism of action and following optimized protocols, researchers can

successfully utilize Lincocin for the selection of transformed bacteria, the prevention of

contamination in mammalian cell culture, and as a powerful tool for plastid transformation in

plants. It is essential to empirically determine the optimal working concentration for each

specific application to ensure efficient selection and minimize any potential off-target effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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